4-{[(3-chlorophenyl)amino]sulfonyl}-2-thiophenecarboxamide

• IUPAC Name: 4-[(3-chlorophenyl)sulfamoyl]thiophene-2-carboxamide
• InChI: InChI=1S/C11H9ClN2O3S2/c12-7-2-1-3-8(4-7)14-19(16,17)9-5-10(11(13)15)18-6-9/h1-6,14H,(H2,13,15)
• InChI Key: IYLAEEANHROVCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NS(=O)(=O)C2=CSC(=C2)C(=O)N
• Molecular Formula: C11H9ClN2O3S2
• Molecular Weight: 316.8 g/mol
• Solubility: >47.5 [ug/mL] (The mean of the results at pH 7.4)

Description

4-{[(3-chlorophenyl)amino]sulfonyl}-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C11H9ClN2O3S2 and its molecular weight is 316.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 315.9743122 g/mol and the complexity rating of the compound is 438. The solubility of this chemical has been described as >47.5 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of derivatives related to "4-{[(3-chlorophenyl)amino]sulfonyl}-2-thiophenecarboxamide" involve complex chemical reactions. For instance, Bhattacharjee et al. (2011) detailed the synthesis of compounds starting with Gewald reaction conditions to produce 2-amino-4-(4-chlorophenyl)thiophene-3carboxamide. These compounds were further reacted with substituted aryl aldehydes to yield new Schiff bases, which were characterized by IR, 1H NMR, and Mass spectral data (Bhattacharjee, Saravanan, & Mohan, 2011). Similar synthetic pathways are explored to produce polymeric materials with unique properties, such as aromatic poly(sulfone sulfide amide imide)s by Mehdipour‐Ataei and Hatami (2007), showcasing their solubility and thermal stability (Mehdipour‐Ataei & Hatami, 2007).

Anticancer Activity

Derivatives of "this compound" have been studied for their potential anticancer activities. Yılmaz et al. (2015) synthesized indapamide derivatives and evaluated them for proapoptotic activity against melanoma cell lines, with one compound showing significant growth inhibition. These compounds were also tested as inhibitors of human carbonic anhydrase isoforms, indicating their therapeutic potential (Yılmaz et al., 2015).

Antimicrobial and Antiviral Activities

Research into the antimicrobial and antiviral properties of compounds related to "this compound" has been conducted. Arora et al. (2013) synthesized thiophene derivatives and screened them for antimicrobial activity, indicating their potential use in treating infections (Arora, Saravanan, Mohan, & Bhattacharjee, 2013). Additionally, Chen et al. (2010) synthesized thiadiazole sulfonamide derivatives exhibiting anti-tobacco mosaic virus activity, suggesting their application in agricultural biotechnology (Chen et al., 2010).

Safety and Hazards

The safety and hazards associated with “4-{[(3-chlorophenyl)amino]sulfonyl}-2-thiophenecarboxamide” are not explicitly mentioned in the available resources. Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. Buyers are responsible for confirming product identity and/or purity.